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Compound of Interest

2-Acetylphenyl 2-
Compound Name:

methoxybenzoate
CAS No.: 40316-66-3
Cat. No.: B13011391

Get Quote

Executive Summary: Immediate Action Card

Do NOT pour down the drain. 2-Acetylphenyl 2-methoxybenzoate is an aromatic ester.[1]
Upon hydrolysis, it releases 2-hydroxyacetophenone (a phenol derivative) and 2-
methoxybenzoic acid.[1] Both degradation products are environmental toxins and organic
irritants.
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Parameter Directive

) Skin/Eye lIrritant; Potential Aquatic Toxin (via
Primary Hazard .
hydrolysis products).[1]

Non-Halogenated Organic. (Unless dissolved in
Waste Class
halogenated solvents).

High-temperature incineration (via EHS/Waste

Disposal Method
Contractor).[1]

Tightly sealed, amber glass or HDPE. Keep

Storage o
away from strong bases and oxidizers.[2]

Absorb with inert material (vermiculite/sand). Do

Spill Response _ o
not use combustible materials like sawdust.

Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand its degradation pathway. This compound

Is an ester linkage between two aromatic systems.
e Compound: 2-Acetylphenyl 2-methoxybenzoate[1]

e Molecular Formula:

[11E31[4]

 Structural Components:

o Leaving Group (Phenolic): 2-Hydroxyacetophenone (CAS: 118-93-4).[1][5][6][7] Hazard:
Skin irritant, harmful to aquatic life [1].[8]

o Acid Component: 2-Methoxybenzoic acid (CAS: 579-75-9).[1][2][9] Hazard: Irritant [2].[2]
[518][10][11]

The Causality of Hazard: While the ester itself is relatively stable, contact with environmental
moisture or basic pH (sewer lines) accelerates hydrolysis. The release of the phenolic
component (2-hydroxyacetophenone) poses the primary biological risk due to its ability to
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penetrate membranes and potential aquatic toxicity. Therefore, drain disposal is strictly
prohibited under EPA RCRA guidelines for hazardous organic waste.

Operational Disposal Protocol

This protocol uses a Self-Validating System. You must verify the state and composition of the
waste before selecting the disposal stream.

Phase 1: Waste Characterization (The Decision Matrix)

Before acting, categorize your material using the workflow below.
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Waste Generation:
2-Acetylphenyl 2-methoxybenzoate

VALIDATION STEP:
Physical State?

Powder/Crystal

Solid / Pure Substance Solution / Reaction Mixture

VALIDATION STEP:
Solvent Type?

Stream C:

Solid Hazardous Waste Ethanol, DMSO, Ethyl Acetate

DCM, Chloroform

Stream A: Stream B:

Non-Halogenated Organic Halogenated Organic

Packaging:
HDPE or Glass Container
(Amber preferred)

:

Labeling:
‘Hazardous Waste - Organic Ester'
List Constituents

EHS Pickup / Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating aromatic ester waste streams. Ensure solvent
compatibility before combining liquids.

Phase 2: Step-by-Step Procedures
Scenario A: Disposal of Pure Solid

Applicable for: Expired stock, synthesis yield, or contaminated weigh boats.
» Container Selection: Use a wide-mouth HDPE jar or amber glass jar.

o Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[2][8][9][10][11]
[12][13][14]

o Decontamination: Wipe the neck of the jar with a Kimwipe dampened with ethanol. Place the
Kimwipe inside the jar (this is now solid waste).

e Labeling:
o Chemical Name: 2-Acetylphenyl 2-methoxybenzoate.[1]

o Hazard Checkbox: [X] Irritant [x] Toxic.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Solutions

Applicable for: HPLC waste, reaction mother liquors.
e Segregation Check:
o Test: Is the solvent halogenated (e.g., Dichloromethane)?
o If YES: Use the Halogenated waste carboy (Red tag).
o If NO: Use the Non-Halogenated waste carboy (Clear/Green tag).

o Compatibility Check: Ensure the waste carboy does NOT contain strong concentrated acids
(Nitric acid) or strong bases (Sodium Hydroxide > 1M).
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o Reasoning: Strong bases will hydrolyze the ester, generating heat and potentially

pressurizing the container.

e Pouring: Use a funnel to prevent spills.

o Log Entry: Record the volume and concentration on the waste tag immediately.

Emergency Response: Spills

In the event of a benchtop spill, follow the "C-I-C" Protocol (Contain, Inform, Clean).

Step Action Technical Rationale
Isolate the area.[2][6][7][12]
[13][14] If solid, cover with a o
) ) Prevents migration to floor
1. Contain weigh boat to prevent dust. If _ o
o o drains or ventilation intakes.
liquid, circle the spill with
absorbent socks.
Alert nearby personnel. Don
o Esters can permeate standard
PPE: Nitrile gloves (double o )
2. Inform latex; nitrile provides better
gloved), lab coat, safety )
breakthrough time [3].
goggles.
Solid: Scoop gently into a
waste jar. Do not sweep Paper towels increase surface
vigorously.Liquid: Absorb with area and flammaubility risk.
3. Clean

vermiculite or clay. Do NOT
use paper towels if the solvent

is oxidizable.

Inert absorbents suppress

vapor.

4. Decontaminate

Wash the surface with a mild
detergent (1% Alconox) and
water. Collect this rinseate as

hazardous waste.

Detergent emulsifies residual

hydrophobic ester for removal.

Regulatory & Compliance Notes
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* RCRA Classification: This compound is not explicitly P-listed or U-listed by specific CAS in
40 CFR 261.[1]33. However, it must be characterized by the generator.

o Default Classification: Classify as D001 (Ignitable) if in flammable solvent, or simply as
Hazardous Waste (Toxic/lrritant) based on the SDS of its components [4].[1]

o Drain Disposal: strictly PROHIBITED. The hydrolysis product, 2-hydroxyacetophenone, has
aguatic toxicity implications (H402).[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alfa-chemistry.com [alfa-chemistry.com]

2. synquestlabs.com [synquestlabs.com]

3. 2-ACETYLPHENYL 4-METHOXYBENZOATE | CAS 5445-86-3 [matrix-fine-
chemicals.com]

4. PubChemlLite - 2-acetylphenyl 4-methoxybenzoate (C16H1404) [pubchemlite.lcsb.uni.lu]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.alfa-chemistry.com/cas_4010-33-7.htm
https://www.alfa-chemistry.com/cas_4010-33-7.htm
https://www.alfa-chemistry.com/cas_4010-33-7.htm
https://download.basf.com/p1/000000000030112080_SDS_GEN_IL/en_IL/2-Hydroxyacetophenone_30112080_SDS_GEN_IL_en_2-0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC344660050&productDescription=2-METHOXYPHENYLBORONIC+A5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzoic-acid
https://www.alfa-chemistry.com/cas_4010-33-7.htm
https://www.benchchem.com/product/b13011391?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alfa-chemistry.com/cas_4010-33-7.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm5445863
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm5445863
https://pubchemlite.lcsb.uni.lu/e/compound/79522
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13011391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e 5. pdf.benchchem.com [pdf.benchchem.com]

e 6. download.basf.com [download.basf.com]

e 7. WERCS Studio - Application Error [assets.thermofisher.com]
o 8. pfaltzandbauer.com [pfaltzandbauer.com]

e 9. fishersci.com [fishersci.com]

e 10. WERCS Studio - Application Error [assets.thermofisher.com]
e 11. pfaltzandbauer.com [pfaltzandbauer.com]

e 12. fishersci.com [fishersci.com]

o 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 14. tcichemicals.com [tcichemicals.com]

e 15. 2-Methoxybenzoic acid | CBH803 | CID 11370 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [2-Acetylphenyl 2-methoxybenzoate: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13011391/docs#2-acetylphenyl-2-methoxybenzoate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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